Cas no 98135-08-1 (4-Methanesulfonyl-6-methoxypyrimidine)

4-Methanesulfonyl-6-methoxypyrimidine is a versatile pyrimidine derivative characterized by its methanesulfonyl and methoxy functional groups. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The electron-withdrawing sulfonyl group enhances reactivity, facilitating nucleophilic substitution reactions, while the methoxy group contributes to stability and solubility. Its well-defined structure and high purity make it suitable for precise synthetic applications, including cross-coupling and heterocyclic modifications. The compound’s compatibility with diverse reaction conditions underscores its utility in medicinal chemistry and material science research. Proper handling and storage are recommended to maintain its integrity.
4-Methanesulfonyl-6-methoxypyrimidine structure
98135-08-1 structure
Product name:4-Methanesulfonyl-6-methoxypyrimidine
CAS No:98135-08-1
MF:C6H8N2O3S
MW:188.204319953918
CID:6220364
PubChem ID:119095121

4-Methanesulfonyl-6-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • MFCD28664220
    • 4-methanesulfonyl-6-methoxypyrimidine
    • 4-Methoxy-6-(methylsulfonyl)-pyrimidine
    • EN300-7504101
    • 98135-08-1
    • Z3300779240
    • 4-methoxy-6-methylsulfonylpyrimidine
    • 4-Methanesulfonyl-6-methoxypyrimidine
    • Inchi: 1S/C6H8N2O3S/c1-11-5-3-6(8-4-7-5)12(2,9)10/h3-4H,1-2H3
    • InChI Key: TZMGYJUEMIXLKD-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=C(N=CN=1)OC)(=O)=O

Computed Properties

  • Exact Mass: 188.02556330g/mol
  • Monoisotopic Mass: 188.02556330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 77.5Ų

4-Methanesulfonyl-6-methoxypyrimidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7504101-2.5g
4-methanesulfonyl-6-methoxypyrimidine
98135-08-1 95.0%
2.5g
$1791.0 2025-02-20
Enamine
EN300-7504101-0.05g
4-methanesulfonyl-6-methoxypyrimidine
98135-08-1 95.0%
0.05g
$212.0 2025-02-20
Aaron
AR027P39-5g
4-Methoxy-6-(methylsulfonyl)-pyrimidine; .
98135-08-1 95%
5g
$3669.00 2024-07-18
abcr
AB546170-1g
4-Methoxy-6-(methylsulfonyl)-pyrimidine; .
98135-08-1
1g
€1375.00 2025-02-16
Aaron
AR027P39-50mg
4-Methoxy-6-(methylsulfonyl)-pyrimidine; .
98135-08-1 95%
50mg
$317.00 2025-02-15
Enamine
EN300-7504101-0.1g
4-methanesulfonyl-6-methoxypyrimidine
98135-08-1 95.0%
0.1g
$317.0 2025-02-20
Enamine
EN300-7504101-5.0g
4-methanesulfonyl-6-methoxypyrimidine
98135-08-1 95.0%
5.0g
$2650.0 2025-02-20
Enamine
EN300-7504101-0.25g
4-methanesulfonyl-6-methoxypyrimidine
98135-08-1 95.0%
0.25g
$452.0 2025-02-20
abcr
AB546170-250mg
4-Methoxy-6-(methylsulfonyl)-pyrimidine; .
98135-08-1
250mg
€715.00 2025-02-16
Aaron
AR027P39-500mg
4-Methoxy-6-(methylsulfonyl)-pyrimidine; .
98135-08-1 95%
500mg
$1006.00 2025-02-15

Additional information on 4-Methanesulfonyl-6-methoxypyrimidine

Comprehensive Overview of 4-Methanesulfonyl-6-methoxypyrimidine (CAS No. 98135-08-1): Properties, Applications, and Industry Insights

4-Methanesulfonyl-6-methoxypyrimidine (CAS No. 98135-08-1) is a specialized pyrimidine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its methanesulfonyl and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure (C6H8N2O3S) enables diverse reactivity, making it valuable for constructing complex heterocycles. Recent studies highlight its role in developing kinase inhibitors and crop protection agents, aligning with growing interest in targeted drug discovery and sustainable agriculture solutions.

The compound's physicochemical properties include a molecular weight of 188.20 g/mol, moderate solubility in polar organic solvents, and stability under standard storage conditions. Researchers frequently search for "4-Methanesulfonyl-6-methoxypyrimidine synthesis" or "CAS 98135-08-1 applications," reflecting demand for practical synthetic protocols. Advanced purification techniques like column chromatography or recrystallization are typically employed to achieve >98% purity, crucial for high-yield coupling reactions in medicinal chemistry workflows.

In pharmaceutical contexts, this sulfonylated pyrimidine scaffold demonstrates remarkable bioisosteric potential, frequently appearing in patents for metabolic disorder treatments. Its electron-withdrawing properties facilitate nucleophilic aromatic substitutions, a feature exploited in creating EGFR inhibitors and CDK modulators. The agrochemical sector utilizes its core structure in developing next-generation fungicides, particularly against rust pathogens in cereals – a pressing concern given climate-change-induced disease spread.

Environmental and green chemistry considerations have spurred innovation in manufacturing processes. Modern flow chemistry approaches reduce solvent waste during production, addressing ESG (Environmental, Social, and Governance) metrics increasingly demanded by investors. Analytical characterization typically combines HPLC-MS for purity assessment and X-ray crystallography for structural confirmation, with spectral data (IR: 1340 cm-1 for S=O stretch; 1H NMR: δ 3.25 ppm for OCH3) serving as key quality indicators.

Market trends show rising demand for custom synthesis of this intermediate, particularly from contract research organizations (CROs) serving oncology research. The compound's compatibility with cross-coupling reactions (Suzuki, Buchwald-Hartwig) makes it valuable for combinatorial chemistry libraries. Regulatory-wise, it falls under standard laboratory chemical handling protocols, with SDS emphasizing standard PPE requirements (gloves, goggles) during manipulation.

Emerging applications include its use as a building block for OLED materials, where its electron-transport properties enhance device efficiency. This aligns with the global push for energy-efficient displays, answering frequent queries about "electronic materials from heterocycles." Stability studies indicate excellent shelf life when stored anhydrously at -20°C, though some users report hydrolysis risks under strongly acidic conditions – a consideration for long-term storage strategies.

For researchers exploring structure-activity relationships (SAR), the 98135-08-1 scaffold offers strategic vector diversification points at C-2, C-4, and C-5 positions. Computational chemistry studies suggest its molecular dipole moment (~4.2D) contributes to membrane permeability, explaining its utility in CNS drug candidates. These characteristics fuel its inclusion in fragment-based drug design (FBDD) platforms, particularly for protein-protein interaction targets.

The compound's commercial availability has expanded significantly, with >15 global suppliers now listing 4-Methanesulfonyl-6-methoxypyrimidine in their catalogs. Price benchmarking reveals cost advantages when purchased at kilogram-scale for industrial applications. Quality variations between suppliers remain a discussion point in online forums, underscoring the importance of certificate of analysis (CoA) scrutiny – a frequently searched topic among procurement specialists.

Future directions may involve its incorporation into PROTAC degraders or covalent inhibitor warheads, given the sulfone group's potential for hydrogen bond networks. As the chemical industry shifts toward continuous manufacturing, this compound's synthesis exemplifies opportunities for process intensification – a hot topic in pharma 4.0 discussions. These developments position CAS 98135-08-1 as a compound with enduring scientific and commercial value across multiple high-growth sectors.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:98135-08-1)4-Methanesulfonyl-6-methoxypyrimidine
A1229833
Purity:99%/99%
Quantity:250mg/1g
Price ($):424/815